Cas no 5409-31-4 (3,4-Diethoxybenzoic acid)

• Product Name: 3,4-Diethoxybenzoic acid
• CAS No: 5409-31-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD00002504
• CID: 45828
• PubChem ID: 79417
• Update Time: 2025-11-02

3,4-Diethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Diethoxybenzoic acid
• 3,4-Diaethoxy-benzoesaeure
• 3,4-diethoxy-benzoic acid
• 4,5-diethoxybenzoic acid
• BENZOICACID34diethoxy
• Diaethylaetherprotocatechusaeure
• Benzoic acid, 3,4-diethoxy-
• VVKCVAPLTRZJHH-UHFFFAOYSA-N
• NSC8515
• KSC271I5P
• 3,4-bis(ethyloxy)benzoic acid
• NSC10903
• STK397876
• SBB028611
• BBL037261
• VZ25503
• RL04004
• MFCD00002504
• D4080
• AC7576
• AKOS000120422
• SCHEMBL177424
• SY012861
• A829957
• Z57638052
• CHEMBL450314
• CS-W015116
• NSC-10903
• 5409-31-4
• InChI=1/C11H14O4/c1-3-14-9-6-5-8(11(12)13)7-10(9)15-4-2/h5-7H,3-4H2,1-2H3,(H,12,13
• NSC-8515
• NSC 8515
• W-105676
• F2191-0073
• EINECS 226-478-2
• BP-11789
• NSC 10903
• UNII-PQX585EH7W
• DTXSID70202418
• AE-562/41025155
• PQX585EH7W
• BS-4191
• 3,4-Diethoxybenzoic acid, 99%
• EN300-18407
• FT-0614266
• NS00032948
• DB-021878
• DTXCID70124909
• ALBB-000942

• MDL： MFCD00002504
• Inchi： 1S/C11H14O4/c1-3-14-9-6-5-8(11(12)13)7-10(9)15-4-2/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： VVKCVAPLTRZJHH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)O)C=CC=1OCC
• BRN： 2651892

Computed Properties

• Exact Mass: 210.08900
• Monoisotopic Mass: 210.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.1922 (rough estimate)
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: 330.2 ℃ at 760 mmHg
• Flash Point: 125.4℃
• Refractive Index: 1.5384 (estimate)
• PSA: 55.76000
• LogP: 2.18220
• Solubility: Not determined

3,4-Diethoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,4-Diethoxybenzoic acid

Comprehensive Guide to 3,4-Diethoxybenzoic Acid (CAS No. 5409-31-4): Properties, Applications, and Market Insights

3,4-Diethoxybenzoic acid (CAS No. 5409-31-4) is a versatile organic compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. This ethoxy-substituted benzoic acid derivative has gained significant attention due to its unique chemical properties and broad range of applications. In this article, we explore its molecular structure, synthesis methods, industrial uses, and recent advancements in research.

The molecular formula of 3,4-Diethoxybenzoic acid is C₁₁H₁₄O₄, featuring two ethoxy groups at the 3 and 4 positions of the benzene ring. This structural configuration contributes to its enhanced solubility in organic solvents compared to simpler benzoic acid derivatives. Researchers often utilize this compound as a key intermediate in the synthesis of more complex molecules, particularly in drug development and material science applications.

Recent trends in green chemistry have spurred interest in 3,4-Diethoxybenzoic acid as a potential building block for sustainable materials. Its biodegradability profile and relatively low toxicity make it attractive for environmentally conscious applications. Many pharmaceutical companies are investigating its use in prodrug formulations, where its ethoxy groups can be modified to improve drug delivery efficiency.

In the agrochemical sector, 3,4-Diethoxybenzoic acid derivatives are being explored as potential plant growth regulators and pesticide intermediates. The compound's ability to influence specific biochemical pathways in plants has opened new possibilities for crop protection and yield enhancement. These applications align well with current market demands for sustainable agriculture solutions and precision farming technologies.

The synthesis of 3,4-Diethoxybenzoic acid typically involves the alkylation of protocatechuic acid or selective etherification of appropriate benzoic acid precursors. Recent process optimization efforts have focused on improving yield and reducing environmental impact, responding to the chemical industry's push toward greener synthetic routes. These advancements have made the compound more accessible for research and industrial applications.

Analytical characterization of 3,4-Diethoxybenzoic acid employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as white to off-white crystalline powder with a melting point range of 120-123°C. Its stability under various storage conditions makes it convenient for laboratory and industrial use, though proper handling procedures should always be followed.

Market analysis indicates growing demand for 3,4-Diethoxybenzoic acid across multiple regions, particularly in pharmaceutical manufacturing hubs. The compound's price stability and reliable supply chain have contributed to its popularity as a research chemical. Industry experts project steady growth in its applications, especially in specialty chemicals and advanced material development sectors.

Researchers continue to explore novel applications for 3,4-Diethoxybenzoic acid in emerging fields such as organic electronics and supramolecular chemistry. Its molecular structure offers interesting possibilities for designing functional materials with specific electronic or self-assembly properties. These cutting-edge applications demonstrate the compound's potential beyond traditional uses.

Quality control standards for 3,4-Diethoxybenzoic acid have become more stringent in recent years, reflecting its importance in critical applications. Reputable suppliers now provide comprehensive analytical certificates with each batch, including purity assessments and impurity profiles. This level of quality assurance is particularly important for pharmaceutical and high-tech applications.

For researchers working with 3,4-Diethoxybenzoic acid, proper storage recommendations include keeping the compound in a cool, dry place away from strong oxidizers. While not classified as hazardous under normal handling conditions, standard laboratory precautions should be observed. The compound's stability under ambient conditions makes it convenient for various experimental setups.

The future outlook for 3,4-Diethoxybenzoic acid appears promising, with potential expansions into biomedical applications and advanced material science. Its structural versatility continues to attract interest from synthetic chemists and material scientists alike. As research into functional organic compounds progresses, this benzoic acid derivative is likely to find even broader utility across multiple scientific disciplines.

In conclusion, 3,4-Diethoxybenzoic acid (CAS No. 5409-31-4) represents an important building block in modern chemical research and industrial applications. Its balanced properties of stability, reactivity, and functional group versatility ensure its continued relevance in pharmaceutical development, material science, and specialty chemical manufacturing. The compound's alignment with current trends in sustainable chemistry and green synthesis positions it well for future growth and innovation.